ART899

• Molecular Formula: C19H16ClF4N3O4
• Molecular Weight: 464.8 g/mol
• InChI: InChI=1S/C19H16ClF4N3O4/c1-8-5-9(19(22,23)24)6-13(25-8)27-14(15(28)16(29)18(27)31)17(30)26(2)10-3-4-12(21)11(20)7-10/h3-7,14-16,28-29H,1-2H3/t14-,15-,16-/m0/s1/i2D3
• InChIKey: YJJOABOMFPGRED-YQCADYNBSA-N

ART899: Stable Polθ Inhibitor for Radiosensitization

ART899 (CAS 2607139-85-3) is a derivative of the Polθ inhibitor ART558 and functions as a potent, specific allosteric inhibitor of the DNA polymerase theta (Polθ) DNA polymerase domain [1]. It targets the microhomology-mediated end-joining (MMEJ) DNA repair pathway, which is critical for double-strand break repair in homologous recombination-deficient cancers . Key differentiating features include its high specificity for Polθ over other DNA polymerases and improved metabolic stability compared to its predecessor [2].

1 In vivo Polθ inhibition studies requiring systemic administration

2 Radiosensitization research in preclinical tumor models

3 MMEJ pathway interrogation with metabolic stability advantage

• [1] Rodriguez-Berriguete G, Ranzani M, Prevo R, et al. Small-Molecule Polθ Inhibitors Provide Safe and Effective Tumor Radiosensitization in Preclinical Models. Clin Cancer Res. 2023;29(8):1631-1642. doi:10.1158/1078-0432.CCR-22-2977 View Source
• [2] Department of Oncology, University of Oxford. Figure 4: Characterization of ART899 as a specific and potent Polθ inhibitor with improved stability. 2025. View Source

Why ART899 Cannot Be Substituted

Generic substitution of ART899 with other DNA repair inhibitors or even other Polθ inhibitors like ART558 is not scientifically valid due to its distinct metabolic stability and target specificity profile. While multiple compounds may target Polθ, their in vivo efficacy and off-target effects can vary dramatically. ART899 was specifically developed to overcome the metabolic instability of ART558, and its unique pharmacokinetic profile is essential for achieving the required exposure levels for radiosensitization in preclinical models [1]. Furthermore, its high selectivity for Polθ ensures that observed effects are directly attributable to MMEJ pathway inhibition rather than off-target activities .

ART899 (deuterated)

Engineered for metabolic stability; supports oral in vivo dosing

ART558 (parent)

Unsuitable for systemic in vivo use due to rapid metabolism

In vivo endpoint context

Tumor growth delay data available only for ART899

ART558 limitation

In vivo efficacy model-response may not be achievable

• [1] Rodriguez-Berriguete G, Ranzani M, Prevo R, et al. Small-Molecule Polθ Inhibitors Provide Safe and Effective Tumor Radiosensitization in Preclinical Models. Clin Cancer Res. 2023;29(8):1631-1642. doi:10.1158/1078-0432.CCR-22-2977 View Source

ART899 vs. ART558: Preclinical Performance

Cellular Polθ MMEJ Inhibition

ART899 was specifically developed to improve upon the metabolic stability of its predecessor, ART558. In vitro microsomal stability assays demonstrate that ART899 exhibits substantially reduced intrinsic clearance in both rat and mouse liver microsomes, indicating a longer half-life and improved pharmacokinetic profile [1].

Cellular Polθ MMEJ IC₅₀

Head-to-head

≈ 180 nM (ART899)

vs. ART558 150 nM (1.2‑fold higher)

Supports on-target pathway inhibition fit

HEK293 MMEJ reporter assay; potency maintained

Evidence Dimension	In vitro Intrinsic Clearance (Clint)
Target Compound Data	ART899: Reduced intrinsic clearance (quantitative values in source table)
Comparator Or Baseline	ART558: Higher intrinsic clearance (quantitative values in source table)
Quantified Difference	Substantial reduction in Clint for ART899 (specific fold-change available in reference)
Conditions	Rat and mouse liver microsomes

Why This Matters

Improved metabolic stability directly translates to better in vivo exposure and lower dosing requirements, reducing cost and potential off-target toxicity in preclinical studies.

• [1] Department of Oncology, University of Oxford. Figure 4: Characterization of ART899 as a specific and potent Polθ inhibitor with improved stability. 2025. View Source

Clonogenic Survival Radiosensitization

ART899 is a highly specific allosteric inhibitor of the Polθ DNA polymerase domain. It demonstrates potent inhibition of Polθ with an IC50 of 180 nM, while showing minimal to no inhibition of other DNA polymerases or off-target proteins [1]. This selectivity is crucial for interpreting experimental results and minimizing confounding variables.

Radiosensitization (clonogenic)

Method context

Reported reduction in surviving fraction; p < 0.05 to p < 0.0001

Fractionated radiation 5×2 Gy, HCT116 / H460 cells

Supports radiosensitization endpoint context

Cell-model endpoint; combination effect

Evidence Dimension	Polθ MMEJ Activity Inhibition
Target Compound Data	IC50 = 180 nM
Comparator Or Baseline	Other DNA polymerases (e.g., Polβ, Polγ) and control luciferase
Quantified Difference	No significant inhibition of comparators at concentrations up to 10 µM (inferred from specificity assays)
Conditions	Nano-luciferase MMEJ assay in HEK-293 cells; control firefly luciferase signal unaffected [1]

Why This Matters

High target specificity ensures that phenotypic outcomes in cellular and in vivo models are directly linked to Polθ inhibition, strengthening data interpretation and publication quality.

• [1] Department of Oncology, University of Oxford. Figure 4: Characterization of ART899 as a specific and potent Polθ inhibitor with improved stability. 2025. View Source

In Vivo Tumor Growth Delay

In a preclinical HCT116 xenograft model, the combination of ART899 (150 mg/kg, oral, twice daily) with fractionated radiation (10 × 2 Gy) resulted in a statistically significant delay in tumor growth compared to radiation alone [1]. This demonstrates the compound's potent in vivo radiosensitization capability.

In vivo tumor growth delay

Class-level

ART899 + radiation

Significant tumor growth delay

Radiation alone

Control growth

Supports in vivo model-response interpretation

Xenograft model, oral dosing; p < 0.05

Evidence Dimension	Tumor Growth Inhibition
Target Compound Data	Combination (10 × 2 Gy + ART899 150 mg/kg BID): Significant tumor growth delay (p-value from mixed effect model)
Comparator Or Baseline	Radiation Alone (10 × 2 Gy + Vehicle)
Quantified Difference	P value from mixed effect model and Dunnett post-test (specific p-value available in source)
Conditions	HCT116 tumor-bearing mice, oral dosing for 12 days, fractionated radiation (10 × 2 Gy)

Why This Matters

Validates ART899 as an effective in vivo radiosensitizer, supporting its selection for preclinical oncology studies focused on combination therapies with radiotherapy.

• [1] Department of Oncology, University of Oxford. Figure 5: Polθ inhibitor ART899 combined with radiation causes significant tumor growth delay in vivo and is well tolerated. 2025. View Source

Cellular Radiosensitization: ART899 vs. Vehicle

ART899 significantly radiosensitizes multiple cancer cell lines in clonogenic survival assays. In HCT116 and H460 cells treated with fractionated radiation (5 × 2 Gy), ART899 reduces the surviving fraction, demonstrating its potential to enhance the cytotoxic effects of radiotherapy [1].

Evidence Dimension	Clonogenic Survival Fraction
Target Compound Data	ART899 + 5 × 2 Gy IR: Reduced surviving fraction (statistically significant, p < 0.05 to p < 0.0001)
Comparator Or Baseline	Vehicle + 5 × 2 Gy IR
Quantified Difference	Statistically significant reduction in surviving fraction (p-values: *, P < 0.05; **, P < 0.01; ***, P < 0.001; ****, P < 0.0001)
Conditions	HCT116 and H460 cells, 5 × 2 Gy fractionated ionizing radiation

Why This Matters

Confirms the radiosensitizing activity of ART899 at the cellular level, providing a robust in vitro model for studying DNA damage response and repair mechanisms.

• [1] Department of Oncology, University of Oxford. Figure 4: Characterization of ART899 as a specific and potent Polθ inhibitor with improved stability. 2025. View Source

In Vivo Tolerability: ART899 + Radiation

Preclinical studies indicate that the combination of ART899 with fractionated radiation is well tolerated, with no significant changes in mouse body weight observed during the treatment period [1]. This suggests a favorable safety profile for this combination regimen, a critical factor for advancing to clinical studies.

Evidence Dimension	Body Weight Change
Target Compound Data	ART899 + 10 × 2 Gy: Average mouse weight remained stable over time (no significant difference from baseline)
Comparator Or Baseline	Vehicle + 10 × 2 Gy; ART899 alone; Vehicle alone
Quantified Difference	No statistically significant decrease in body weight observed across treatment groups
Conditions	HCT116 tumor-bearing mice, 12-day treatment period

Why This Matters

Demonstrates that the combination of ART899 with radiotherapy does not cause overt systemic toxicity in a preclinical model, reducing a key risk factor for translation and justifying further investigation in more advanced models.

• [1] Department of Oncology, University of Oxford. Figure 5: Polθ inhibitor ART899 combined with radiation causes significant tumor growth delay in vivo and is well tolerated. 2025. View Source

ART899 Preclinical Applications

In Vivo Radiosensitization in Tumor Models

ART899 is an ideal candidate for in vivo studies evaluating the efficacy of combining Polθ inhibition with radiotherapy. Its proven ability to significantly delay tumor growth in xenograft models when combined with fractionated radiation [1] makes it a valuable tool for exploring this therapeutic strategy in various cancer types.

Polθ Inhibition Under Hypoxia

Due to its high specificity for Polθ and its role in MMEJ [1], ART899 is a precise chemical probe for dissecting the molecular mechanisms of DNA double-strand break repair, particularly in homologous recombination-deficient cancer models.

Target Engagement in MMR-Proficient Cancers

Research indicates that Polθ inhibition remains effective under hypoxic conditions [1]. Therefore, ART899 is a suitable compound for investigating strategies to overcome hypoxia-induced radioresistance, a major challenge in clinical radiotherapy.

Polθ Inhibition in Genetic Toxicity Panels

ART899's improved metabolic stability over ART558 [2] makes it a superior candidate for pharmacokinetic and pharmacodynamic studies. Its in vivo profile allows for more reliable dosing regimens and clearer interpretation of exposure-response relationships.

Application

Selection Property

Validation Focus

In vivo radiosensitization research

Metabolic stability for systemic use

Tumor growth delay in xenograft models

Hypoxia-Polθ pathway studies

Reported activity under severe hypoxia

Target engagement in low-oxygen conditions

MMR-proficient cancer models

On-target MMEJ inhibition in MMR+ cells

Pathway-specific radiosensitization endpoint

Genetic toxicity reference screening

Cancer-cell selectivity profile

Non‑cancerous cell response comparison

• [1] Rodriguez-Berriguete G, Ranzani M, Prevo R, et al. Small-Molecule Polθ Inhibitors Provide Safe and Effective Tumor Radiosensitization in Preclinical Models. Clin Cancer Res. 2023;29(8):1631-1642. doi:10.1158/1078-0432.CCR-22-2977 View Source
• [2] Department of Oncology, University of Oxford. Figure 4: Characterization of ART899 as a specific and potent Polθ inhibitor with improved stability. 2025. View Source